Cas no 2138334-64-0 ((1-Cyclobutanecarbonylazetidin-2-yl)methanol)

(1-Cyclobutanecarbonylazetidin-2-yl)methanol is a specialized organic compound featuring a cyclobutanecarbonyl group attached to an azetidine ring, with a hydroxymethyl substituent at the 2-position. This structure imparts unique reactivity and potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The azetidine scaffold offers conformational rigidity, while the cyclobutanecarbonyl moiety enhances steric and electronic properties, making it valuable for drug discovery applications. The hydroxymethyl group provides a handle for further functionalization, enabling derivatization into more complex molecules. Its well-defined stereochemistry and stability under standard conditions make it suitable for controlled synthetic transformations. This compound is particularly useful in the development of bioactive molecules targeting selective receptor interactions.
(1-Cyclobutanecarbonylazetidin-2-yl)methanol structure
2138334-64-0 structure
Product Name:(1-Cyclobutanecarbonylazetidin-2-yl)methanol
CAS No:2138334-64-0
MF:C9H15NO2
MW:169.220902681351
CID:5940110
PubChem ID:156816096
Update Time:2025-05-20

(1-Cyclobutanecarbonylazetidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 2138334-64-0
    • EN300-636247
    • (1-cyclobutanecarbonylazetidin-2-yl)methanol
    • (1-Cyclobutanecarbonylazetidin-2-yl)methanol
    • Inchi: 1S/C9H15NO2/c11-6-8-4-5-10(8)9(12)7-2-1-3-7/h7-8,11H,1-6H2
    • InChI Key: XKEDNMCGFCMXKD-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC1)N1CCC1CO

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 40.5Ų

(1-Cyclobutanecarbonylazetidin-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-636247-0.05g
(1-cyclobutanecarbonylazetidin-2-yl)methanol
2138334-64-0 95.0%
0.05g
$707.0 2025-03-15
Enamine
EN300-636247-0.1g
(1-cyclobutanecarbonylazetidin-2-yl)methanol
2138334-64-0 95.0%
0.1g
$741.0 2025-03-15
Enamine
EN300-636247-0.25g
(1-cyclobutanecarbonylazetidin-2-yl)methanol
2138334-64-0 95.0%
0.25g
$774.0 2025-03-15
Enamine
EN300-636247-0.5g
(1-cyclobutanecarbonylazetidin-2-yl)methanol
2138334-64-0 95.0%
0.5g
$809.0 2025-03-15
Enamine
EN300-636247-1.0g
(1-cyclobutanecarbonylazetidin-2-yl)methanol
2138334-64-0 95.0%
1.0g
$842.0 2025-03-15
Enamine
EN300-636247-2.5g
(1-cyclobutanecarbonylazetidin-2-yl)methanol
2138334-64-0 95.0%
2.5g
$1650.0 2025-03-15
Enamine
EN300-636247-5.0g
(1-cyclobutanecarbonylazetidin-2-yl)methanol
2138334-64-0 95.0%
5.0g
$2443.0 2025-03-15
Enamine
EN300-636247-10.0g
(1-cyclobutanecarbonylazetidin-2-yl)methanol
2138334-64-0 95.0%
10.0g
$3622.0 2025-03-15

Additional information on (1-Cyclobutanecarbonylazetidin-2-yl)methanol

Comprehensive Overview of (1-Cyclobutanecarbonylazetidin-2-yl)methanol (CAS No. 2138334-64-0)

The compound (1-Cyclobutanecarbonylazetidin-2-yl)methanol, identified by its CAS number 2138334-64-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a cyclobutanecarbonyl group with an azetidine ring, further functionalized by a methanol substituent. Such a configuration makes it a valuable intermediate in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for azetidine-containing compounds has surged due to their enhanced metabolic stability and bioavailability compared to traditional heterocycles. Researchers are particularly interested in (1-Cyclobutanecarbonylazetidin-2-yl)methanol for its potential applications in small-molecule drug design and medicinal chemistry. Its structural versatility allows for modifications that can improve binding affinity to specific biological targets, making it a focal point in high-throughput screening campaigns.

The synthesis of CAS 2138334-64-0 typically involves multi-step organic reactions, including cyclobutane ring formation, azetidine N-acylation, and hydroxymethylation. These processes are optimized to achieve high yields and purity, which are critical for pharmaceutical applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring compliance with industry standards.

One of the most searched questions related to this compound is: "What are the applications of (1-Cyclobutanecarbonylazetidin-2-yl)methanol in drug discovery?" Current studies suggest its utility as a scaffold for kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and CNS diseases. Additionally, its low toxicity profile and favorable pharmacokinetics make it a promising candidate for preclinical development.

From an SEO perspective, keywords like "buy (1-Cyclobutanecarbonylazetidin-2-yl)methanol", "CAS 2138334-64-0 supplier", and "azetidine derivatives in pharmaceuticals" are highly relevant. These terms reflect the growing commercial and academic interest in this compound. Furthermore, discussions on platforms like ResearchGate and PubMed highlight its role in fragment-based drug design, aligning with the trend toward precision medicine.

In conclusion, (1-Cyclobutanecarbonylazetidin-2-yl)methanol (CAS 2138334-64-0) represents a cutting-edge tool in modern chemistry. Its unique structure and broad applicability underscore its importance in advancing therapeutic innovations. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, particularly in oncology and neurodegenerative diseases.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.